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vermisporin vermisporin
Brand Name: Vulcanchem
CAS No.: 122301-98-8
VCID: VC0054126
InChI: InChI=1S/C25H37NO4/c1-12(2)21-23(28)20(24(29)26(21)7)22(27)19-17(25(6)15(5)30-25)9-8-16-11-13(3)10-14(4)18(16)19/h8-9,12-19,21,27H,10-11H2,1-7H3/b22-20-/t13-,14+,15-,16-,17?,18+,19+,21-,25+/m0/s1
SMILES: CC1CC(C2C(C1)C=CC(C2C(=C3C(=O)C(N(C3=O)C)C(C)C)O)C4(C(O4)C)C)C
Molecular Formula: C25H37NO4
Molecular Weight: 415.57

vermisporin

CAS No.: 122301-98-8

Main Products

VCID: VC0054126

Molecular Formula: C25H37NO4

Molecular Weight: 415.57

vermisporin - 122301-98-8

CAS No. 122301-98-8
Product Name vermisporin
Molecular Formula C25H37NO4
Molecular Weight 415.57
IUPAC Name (3Z,5S)-3-[[(1S,4aR,6S,8R,8aR)-2-[(2S,3S)-2,3-dimethyloxiran-2-yl]-6,8-dimethyl-1,2,4a,5,6,7,8,8a-octahydronaphthalen-1-yl]-hydroxymethylidene]-1-methyl-5-propan-2-ylpyrrolidine-2,4-dione
Standard InChI InChI=1S/C25H37NO4/c1-12(2)21-23(28)20(24(29)26(21)7)22(27)19-17(25(6)15(5)30-25)9-8-16-11-13(3)10-14(4)18(16)19/h8-9,12-19,21,27H,10-11H2,1-7H3/b22-20-/t13-,14+,15-,16-,17?,18+,19+,21-,25+/m0/s1
SMILES CC1CC(C2C(C1)C=CC(C2C(=C3C(=O)C(N(C3=O)C)C(C)C)O)C4(C(O4)C)C)C
Synonyms vermisporin
PubChem Compound 54695539
Last Modified Nov 17 2021
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